Cas no 1806482-63-2 (2-Ethoxy-6-hydrazinylmandelic acid)

• Product Name: 2-Ethoxy-6-hydrazinylmandelic acid
• CAS No: 1806482-63-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 4941327
• Update Time: 2025-06-20

2-Ethoxy-6-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-hydrazinylmandelic acid

• Inchi： 1S/C10H14N2O4/c1-2-16-7-5-3-4-6(12-11)8(7)9(13)10(14)15/h3-5,9,12-13H,2,11H2,1H3,(H,14,15)
• InChI Key： DOLIZEFOVXBJNL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(C(=O)O)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: -1.3
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-Ethoxy-6-hydrazinylmandelic acid

Introduction to 2-Ethoxy-6-hydrazinylmandelic Acid (CAS No. 1806482-63-2)

2-Ethoxy-6-hydrazinylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 1806482-63-2, this compound represents a derivative of mandelic acid, featuring both an ethoxy group and a hydrazinyl substituent. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-Ethoxy-6-hydrazinylmandelic acid incorporates a benzene ring substituted with an ethoxy group at the 2-position and a hydrazinyl group at the 6-position. This arrangement imparts specific electronic and steric characteristics that influence its interactions with biological targets. The presence of the hydrazinyl moiety, in particular, suggests potential utility in forming covalent bonds with biomolecules, which is a common strategy in drug design to enhance binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological properties of hydrazine derivatives due to their ability to modulate various biological pathways. Studies have indicated that compounds containing hydrazinyl groups may exhibit anti-inflammatory, antioxidant, and even anticancer effects. The hydrazinylmandelic acid derivatives, including 2-Ethoxy-6-hydrazinylmandelic acid, are being investigated for their potential to interact with enzymes and receptors involved in disease processes.

One of the most compelling aspects of 2-Ethoxy-6-hydrazinylmandelic acid is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules that target specific diseases. For instance, its structural framework can be modified to develop inhibitors of key enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory disorders. The ethoxy group at the 2-position provides a handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds precisely.

The synthesis of 2-Ethoxy-6-hydrazinylmandelic acid typically involves multi-step organic reactions, starting from mandelic acid or its derivatives. The introduction of the ethoxy group can be achieved through etherification reactions, while the hydrazinyl group is often incorporated via nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, may be employed to improve yield and purity. These synthetic strategies highlight the compound's importance as a synthetic intermediate in industrial-scale pharmaceutical production.

From a biological perspective, the potential applications of 2-Ethoxy-6-hydrazinylmandelic acid are vast. Preclinical studies have demonstrated that hydrazine derivatives can exhibit significant therapeutic effects by inhibiting key pathological pathways. For example, some hydrazine-based compounds have shown promise in reducing oxidative stress and inflammation, which are hallmark features of many chronic diseases. Additionally, the ability of 2-Ethoxy-6-hydrazinylmandelic acid to form stable complexes with biological targets makes it an attractive candidate for drug development.

The pharmaceutical industry's interest in 2-Ethoxy-6-hydrazinylmandelic acid is driven by its versatility and potential for further innovation. By leveraging its unique structural features, researchers can design molecules with enhanced efficacy and reduced side effects. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like 2-Ethoxy-6-hydrazinylmandelic acid will undoubtedly play a crucial role in shaping the future of medicine.

In conclusion, 2-Ethoxy-6-hydrazinylmandelic acid (CAS No. 1806482-63-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, combining an ethoxy group and a hydrazinyl moiety, makes it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As ongoing research uncovers new biological activities and synthetic applications, this compound is poised to make substantial contributions to the field of medicinal chemistry.